1-[4-(Chloromethyl)phenyl]pyrrolidin-2-one
Overview
Description
1-[4-(Chloromethyl)phenyl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C11H12ClNO and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Activity in Organic Synthesis
The compound 1-[4-(Chloromethyl)phenyl]pyrrolidin-2-one has been explored as a precursor in the synthesis of complex organometallic compounds with high catalytic activity. For instance, it was used in the formation of Palladium(II) complexes exhibiting significant catalytic efficiency for the Heck coupling reaction. This showcases the potential of such compounds in facilitating carbon-carbon bond formation, a fundamental step in the synthesis of various organic compounds (Das, Rao, & Singh, 2009).
Synthesis and Reactivity Studies
Further, research into the synthetic routes and reactivity of related heterocyclic compounds, like the synthesis and characterization of 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one, provides insights into the development of novel molecules with potential applications in non-linear optics and as lead compounds in drug discovery. This work emphasizes the utility of this compound derivatives in creating complex molecules with specific physical, chemical, or biological properties (Murthy et al., 2017).
Structural Studies and Material Science
The structural elucidation of compounds containing the this compound moiety, like spiro compounds, contributes to the understanding of their crystal structures, providing a basis for the design of materials with desired properties. These studies lay the groundwork for the development of new materials with potential applications in various fields, including pharmaceuticals, electronics, and materials science (Thinagar et al., 2000).
Polyimide Synthesis
The synthesis of novel polyimides based on pyridine-containing diamines showcases the application of this compound derivatives in creating high-performance polymers. These polymers possess remarkable thermal stability, solubility in common organic solvents, and excellent mechanical properties, making them suitable for use in advanced technological applications, such as in the electronics and aerospace industries (Yan et al., 2011).
Properties
IUPAC Name |
1-[4-(chloromethyl)phenyl]pyrrolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO/c12-8-9-3-5-10(6-4-9)13-7-1-2-11(13)14/h3-6H,1-2,7-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHZGFKQNNNCJPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC=C(C=C2)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60389909 | |
Record name | 1-[4-(chloromethyl)phenyl]pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60389909 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36152-29-1 | |
Record name | 1-[4-(chloromethyl)phenyl]pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60389909 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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